Cas no 119931-48-5 (1,2-Benzenedicarbonitrile,3,6-didecyl-)
119931-48-5 structure
Product Name:1,2-Benzenedicarbonitrile,3,6-didecyl-
CAS No:119931-48-5
MF:C28H44N2
MW:408.66236782074
CID:132333
PubChem ID:3856911
Update Time:2025-04-19
1,2-Benzenedicarbonitrile,3,6-didecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile,3,6-didecyl-
- 3,6-BIS(DECYL)PHTHALONITRILE
- 3,6-didecylbenzene-1,2-dicarbonitrile
- 1,2-Benzenedicarbonitrile,3,6-didecyl
- 3,6-Didecylphthalonitrile
- SCHEMBL5309215
- DTXSID30397415
- 119931-48-5
-
- Inchi: 1S/C28H44N2/c1-3-5-7-9-11-13-15-17-19-25-21-22-26(28(24-30)27(25)23-29)20-18-16-14-12-10-8-6-4-2/h21-22H,3-20H2,1-2H3
- InChI Key: DSZGQEHPKNNPFU-UHFFFAOYSA-N
- SMILES: N#CC1C(C#N)=C(C=CC=1CCCCCCCCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 408.35000
- Monoisotopic Mass: 408.35
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.6
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 0.93
- Boiling Point: 530.6°Cat760mmHg
- Flash Point: 225.7°C
- Refractive Index: 1.502
- PSA: 47.58000
- LogP: 8.79636
1,2-Benzenedicarbonitrile,3,6-didecyl- Related Literature
-
Michael J. Cook,Martin J. Heeney Chem. Commun. 2000 969
-
2. Synthesis and characterisation of some 1,4,8,11,15,18,22,25-octa-alkyl- and 1,4,8,11,15,18-hexa-alkyl-22,25-bis(carboxypropyl)phthalocyaninesNeil B. McKeown,Isabelle Chambrier,Michael J. Cook J. Chem. Soc. Perkin Trans. 1 1990 1169
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